Cas no 1159511-53-1 ((2-METHYL-2H-INDAZOL-6-YL)METHANOL)

• Product Name: (2-METHYL-2H-INDAZOL-6-YL)METHANOL
• CAS No: 1159511-53-1
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD12028588
• CID: 2199805
• PubChem ID: 44119269
• Update Time: 2025-10-30

(2-METHYL-2H-INDAZOL-6-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (2-METHYL-2H-INDAZOL-6-YL)METHANOL
• (2-methylindazol-6-yl)methanol
• 6-(Hydroxymethyl)-2-methyl-2H-indazole
• 2-Methyl-2H-indazole-6-methanol
• SCHEMBL3436679
• AS-50888
• PB34682
• P11340
• 2H-Indazole-6-methanol, 2-methyl-
• AKOS006318232
• 1159511-53-1
• DTXSID501303434
• W-204868
• MFCD12028588
• DB-150099
• J-500855
• SY098818
• CS-0053515

• MDL： MFCD12028588
• Inchi： 1S/C9H10N2O/c1-11-5-8-3-2-7(6-12)4-9(8)10-11/h2-5,12H,6H2,1H3
• InChI Key： ICROYDHYTAEOHS-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CN(C)N=C2C=1

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38Ų

Additional information on (2-METHYL-2H-INDAZOL-6-YL)METHANOL

Introduction to (2-METHYL-2H-INDAZOL-6-YL)METHANOL and Its Significance in Modern Chemical Research

(2-METHYL-2H-INDAZOL-6-YL)METHANOL, with the CAS number 1159511-53-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The indazol-6-yl moiety, a fused benzene-pyrazole ring system, contributes to the compound's reactivity and biological activity, making it a valuable scaffold for drug discovery.

The molecular structure of (2-METHYL-2H-INDAZOL-6-YL)METHANOL features a hydroxymethyl group attached to the 6-position of the indazole ring. This configuration allows for diverse chemical modifications, enabling researchers to explore various pharmacophores and functional groups. The presence of the methyl group at the 2-position further enhances the compound's versatility, influencing its electronic properties and interactions with biological targets.

In recent years, there has been a growing interest in indazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that indazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The hydroxymethyl group in (2-METHYL-2H-INDAZOL-6-YL)METHANOL provides a site for further functionalization, allowing for the synthesis of analogs with enhanced potency and selectivity.

One of the most compelling aspects of (2-METHYL-2H-INDAZOL-6-YL)METHANOL is its potential as a building block for more complex molecules. Researchers have utilized this compound in the synthesis of peptidomimetics and kinase inhibitors, leveraging its indazole core to target specific enzymes involved in disease pathways. The ability to modify both the indazole ring and the hydroxymethyl group offers a high degree of flexibility in designing novel therapeutic candidates.

The pharmacological profile of (2-METHYL-2H-INDAZOL-6-YL)METHANOL has been investigated in several preclinical studies. These investigations have revealed promising results regarding its interaction with biological targets such as protein kinases and transcription factors. The compound's ability to modulate these targets suggests its potential in treating conditions like cancer and inflammatory diseases. Furthermore, its favorable pharmacokinetic properties make it an attractive candidate for further development.

The synthesis of (2-METHYL-2H-INDAZOL-6-YL)METHANOL involves multi-step organic reactions that highlight the compound's synthetic accessibility. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the indazole core. These techniques not only enhance yield but also provide opportunities for introducing diverse functional groups at strategic positions within the molecule.

The role of computational chemistry in understanding the behavior of (2-METHYL-2H-INDAZOL-6-YL)METHANOL cannot be overstated. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches complement experimental efforts by predicting structural changes and optimizing lead compounds before they enter clinical trials.

In conclusion, (2-METHYL-2H-INDAZOL-6-YL)METHANOL (CAS no. 1159511-53-1) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.